Cas no 22180-02-5 (4-(4-methylphenoxy)butanoic acid)

4-(4-Methylphenoxy)butanoic acid is a versatile organic compound characterized by its butanoic acid backbone substituted with a 4-methylphenoxy group at the fourth position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its phenolic ether linkage enhances stability while allowing further functionalization, enabling applications in the development of active ingredients and specialty chemicals. The compound exhibits moderate solubility in organic solvents, facilitating its use in synthetic workflows. Its well-defined molecular architecture ensures consistent performance in coupling reactions and derivatization processes, supporting precision in research and industrial applications.

4-(4-methylphenoxy)butanoic acid structure

22180-02-5 structure

Product Name:4-(4-methylphenoxy)butanoic acid

CAS No:22180-02-5

MF:C₁₁H₁₄O₃

MW:194.227063655853

MDL:MFCD01098173

CID:269930

PubChem ID:248962

Update Time:2025-06-09

4-(4-methylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-methylphenoxy)butanoic acid
- 4-P-TOLYLOXY-BUTYRIC ACID
- 4-(4-methylphenoxy)-butanoic acid
- 4-p-Tolyloxy-buttersaeure
- AC1L6NGQ
- AC1Q2MYH
- AC1Q5WCV
- CTK1A4545
- NSC66682
- SBB015616
- SureCN6883728
- MDL： MFCD01098173
- Inchi： 1S/C11H14O3/c1-9-4-6-10(7-5-9)14-8-2-3-11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13)
- InChI Key： UQLYOAIYJDZSQG-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C)=CC=1)CCCC(=O)O

Computed Properties

Exact Mass: 194.09432
Monoisotopic Mass: 194.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

Boiling Point: 366.4°C at 760 mmHg
Flash Point: 144°C
Refractive Index: 1.524
PSA: 46.53
LogP: 2.23860

4-(4-methylphenoxy)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357283-10mg	4-(4-Methylphenoxy)butanoic Acid	22180-02-5		10mg	$ 50.00	2022-06-03
TRC	M357283-50mg	4-(4-Methylphenoxy)butanoic Acid	22180-02-5		50mg	$ 65.00	2022-06-03
TRC	M357283-100mg	4-(4-Methylphenoxy)butanoic Acid	22180-02-5		100mg	$ 80.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-277611-1 g	4-p-Tolyloxy-butyric acid,	22180-02-5		1g	￥2,068.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-277611-1g	4-p-Tolyloxy-butyric acid,	22180-02-5		1g	￥2068.00	2023-09-05
Enamine	EN300-04237-0.05g	4-(4-methylphenoxy)butanoic acid	22180-02-5	95%	0.05g	$43.0	2023-10-28
Enamine	EN300-04237-0.1g	4-(4-methylphenoxy)butanoic acid	22180-02-5	95%	0.1g	$64.0	2023-10-28
Enamine	EN300-04237-0.25g	4-(4-methylphenoxy)butanoic acid	22180-02-5	95%	0.25g	$91.0	2023-10-28
Enamine	EN300-04237-0.5g	4-(4-methylphenoxy)butanoic acid	22180-02-5	95%	0.5g	$144.0	2023-10-28
Enamine	EN300-04237-1.0g	4-(4-methylphenoxy)butanoic acid	22180-02-5	95%	1.0g	$185.0	2023-06-30

4-(4-methylphenoxy)butanoic acid Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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